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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

Cat. No.: B12058328 Get Quote

For researchers, scientists, and drug development professionals, the following provides

immediate and essential safety and logistical information for the handling of Carfentrazon-
ethyl-d5. This guidance includes detailed operational procedures and disposal plans to ensure

laboratory safety and proper chemical management.

Hazard Identification and Classification
Carfentrazone-ethyl-d5 is an analytical standard and a deuterated analog of the herbicide

Carfentrazone-ethyl. While specific data for the d5 variant is limited, the safety precautions are

based on the properties of Carfentrazone-ethyl. It is classified as toxic if inhaled and very toxic

to aquatic life with long-lasting effects.[1][2]

Hazard Summary:

Hazard Class Category Hazard Statement

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled[1][2]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[2][3]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][2][3]
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Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure risk.

PPE Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption.[4]

Body Protection

Long-sleeved shirt and long

pants or a laboratory coat.[4]

[5] For larger spills, a full-body

barrier suit is recommended.

Protects skin from accidental

splashes.

Eye/Face Protection
Safety glasses with side

shields or a face shield.[6]

Protects eyes from splashes

and aerosols.

Footwear
Closed-toe shoes and socks.

[4][5]
Protects feet from spills.

Respiratory Protection

Not typically required with

adequate ventilation. In case

of insufficient ventilation or

spills, use an approved

respirator.[3]

Prevents inhalation of harmful

vapors or aerosols.

Operational Plans: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Step 1: Work within a certified chemical fume hood or a well-ventilated area to minimize

inhalation exposure.[3][7]

Step 2: Before handling, ensure all required PPE is correctly worn.

Step 3: Decontaminate the weighing area before and after use.
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Step 4: Use a dedicated, calibrated analytical balance.

Step 5: Handle the neat compound with care to avoid generating dust or aerosols.

Step 6: Immediately close the container after dispensing the required amount.

2. Solution Preparation:

Step 1: Prepare solutions in a chemical fume hood.

Step 2: Add the weighed Carfentrazone-ethyl-d5 to the solvent slowly to avoid splashing.

Step 3: Cap the container and mix by gentle swirling or inversion. If using a vortex or

sonicator, ensure the container is securely capped.

Step 4: Clearly label the prepared solution with the chemical name, concentration, date, and

appropriate hazard symbols.

3. Storage:

Step 1: Store Carfentrazone-ethyl-d5 in a tightly closed, properly labeled container.[3]

Step 2: Keep in a cool, dry, and well-ventilated area, away from heat or open flames.[4][6]

The recommended storage temperature is 2-8°C.[1][6]

Step 3: Store locked up and out of reach of unauthorized personnel.[2][7]

Emergency and Disposal Plans
Spill Response:

Step 1: Evacuate the immediate area.

Step 2: If safe to do so, contain the spill using an absorbent, non-combustible material like

clay, sand, or soil.

Step 3: Wear appropriate PPE, including respiratory protection if necessary.[3]

Step 4: Collect the absorbed material and place it in a sealed, labeled container for disposal.
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Step 5: Decontaminate the spill area with a suitable cleaning solution.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[3]

Skin Contact

Remove contaminated clothing immediately.[4]

Wash the affected area with plenty of soap and

water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[8] Seek medical attention if

irritation persists.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[3] Seek immediate medical attention.[7]

Disposal Plan:

Step 1: Dispose of waste Carfentrazone-ethyl-d5 and contaminated materials as hazardous

waste.

Step 2: All waste must be disposed of in a landfill approved for pesticides.[8] Do not

contaminate water, food, or feed by disposal.

Step 3: Empty containers should be completely emptied and can be recycled or disposed of

according to local regulations.[7] Handle contaminated packaging in the same way as the

substance itself.[3]

Experimental Workflow for Handling Carfentrazone-
ethyl-d5
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Workflow for Handling Carfentrazone-ethyl-d5
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Caption: Logical workflow for the safe handling of Carfentrazon-ethyl-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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